Cas no 24698-37-1 (1-Propanol, 3-(dodecylthio)-)

• Product Name: 1-Propanol, 3-(dodecylthio)-
• CAS No: 24698-37-1
• MF: C₁₅H₃₂OS
• MW: 260.478983879089
• CID: 2837566
• PubChem ID: 4172204
• Update Time: 2025-04-21

1-Propanol, 3-(dodecylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(dodecylthio)-
• 3-(dodecylthio)-1-propanol
• AKOS015156269
• DTXSID60400244
• DTXCID00351100
• SCHEMBL8497025
• DJZRNYGSFROBKY-UHFFFAOYSA-N
• 3-Dodecylthiopropanol
• 24698-37-1

• Inchi： 1S/C15H32OS/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16/h16H,2-15H2,1H3
• InChI Key： DJZRNYGSFROBKY-UHFFFAOYSA-N
• SMILES： S(CCCO)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 260.21738681Da
• Monoisotopic Mass: 260.21738681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 14
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 45.5Ų